Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate

• IUPAC Name: ethyl 2-(2-chloro-6-iodo-4H-quinazolin-3-yl)acetate
• InChI: InChI=1S/C12H12ClIN2O2/c1-2-18-11(17)7-16-6-8-5-9(14)3-4-10(8)15-12(16)13/h3-5H,2,6-7H2,1H3
• InChI Key: NHLCWNWOFSPPTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CC2=C(C=CC(=C2)I)N=C1Cl
• Molecular Formula: C12H12ClIN2O2
• DSSTOX Substance ID: DTXSID10557015
• Molecular Weight: 378.59 g/mol
• CAS RN: 116027-13-5

Description

Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate is an organic compound that is widely used in scientific research. It is a quinazolinone derivative that has shown potential as an anti-cancer agent. The compound is synthesized using a multi-step process, and its mechanism of action and physiological effects have been extensively studied.

Mechanism Of Action

The mechanism of action of Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate involves several pathways. It has been shown to activate the JNK signaling pathway, which leads to the induction of apoptosis in cancer cells. The compound also inhibits the activity of enzymes such as topoisomerase I and II, which are involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage, ultimately leading to cell death. Additionally, Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cancer cell survival and proliferation.

Biochemical And Physiological Effects

Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory effects. The compound inhibits the production of inflammatory cytokines such as TNF-alpha and IL-6. It also inhibits the activity of COX-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation.

Advantages And Limitations For Lab Experiments

One of the advantages of Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate is its specificity for cancer cells. It has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of the compound is its solubility. Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate is poorly soluble in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate. One area of research is the development of more efficient synthesis methods for the compound. Another area of research is the investigation of the compound's potential as a treatment for other diseases, such as inflammatory diseases and neurodegenerative diseases. Additionally, research could focus on the development of more soluble derivatives of Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate, which could improve its efficacy as a cancer treatment.

Synthesis Methods

The synthesis of Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate involves a multi-step process. The first step is the synthesis of 2-chloro-6-iodoquinazoline, which is achieved by reacting 2-chloro-6-nitroquinazoline with sodium iodide and a reducing agent such as iron powder. The resulting 2-chloro-6-iodoquinazoline is then reacted with ethyl bromoacetate in the presence of a base such as potassium carbonate to yield Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate.

Scientific Research Applications

Ethyl 2-(2-chloro-6-iodoquinazolin-3(4H)-yl)acetate has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound works by inducing apoptosis, or programmed cell death, in cancer cells. It also inhibits the activity of enzymes involved in cancer cell proliferation and angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.